Cas no 2413870-33-2 (tert-butyl N-4-(5-hydroxy-1H-1,3-benzodiazol-2-yl)-1,2,5-oxadiazol-3-ylcarbamate)

• Product Name: tert-butyl N-4-(5-hydroxy-1H-1,3-benzodiazol-2-yl)-1,2,5-oxadiazol-3-ylcarbamate
• CAS No: 2413870-33-2
• MF: C₁₄H₁₅N₅O₄
• MW: 317.300002336502
• CID: 5675864
• PubChem ID: 165768810
• Update Time: 2025-08-04

tert-butyl N-4-(5-hydroxy-1H-1,3-benzodiazol-2-yl)-1,2,5-oxadiazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665185
• 2413870-33-2
• tert-butyl N-[4-(5-hydroxy-1H-1,3-benzodiazol-2-yl)-1,2,5-oxadiazol-3-yl]carbamate
• tert-butyl N-4-(5-hydroxy-1H-1,3-benzodiazol-2-yl)-1,2,5-oxadiazol-3-ylcarbamate

• Inchi： 1S/C14H15N5O4/c1-14(2,3)22-13(21)17-12-10(18-23-19-12)11-15-8-5-4-7(20)6-9(8)16-11/h4-6,20H,1-3H3,(H,15,16)(H,17,19,21)
• InChI Key： WBCXGXKCESUISJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C2=NC3C=CC(=CC=3N2)O)=NON=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 317.11240398g/mol
• Monoisotopic Mass: 317.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 126Ų

Additional information on tert-butyl N-4-(5-hydroxy-1H-1,3-benzodiazol-2-yl)-1,2,5-oxadiazol-3-ylcarbamate

tert-butyl N-4-(5-hydroxy-1H-1,3-benzodiazol-2-yl)-1,2,5-oxadiazol-3-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-(5-hydroxy-1H-1,3-benzodiazol-2-yl)-1,2,5-oxadiazol-3-ylcarbamate, identified by the CAS number 2413870-33-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a carbamate moiety. The presence of the 1H-benzodiazole and 1,2,5-oxadiazole rings introduces interesting electronic and steric properties that make this compound a valuable subject for research in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds like tert-butyl N-4-(5-hydroxy...)... in drug discovery. The 1H-benzodiazole ring is known for its ability to act as a hydrogen bond donor and acceptor, which can enhance the bioavailability of drugs. Similarly, the 1,2,5-oxadiazole ring contributes to the molecule's stability and ability to interact with biological targets. These properties make this compound a promising candidate for developing new therapeutic agents.

In terms of synthesis, the preparation of tert-butyl N... involves multi-step reactions that require precise control over reaction conditions. The synthesis typically starts with the preparation of the benzodiazole derivative, followed by coupling reactions to introduce the oxadiazole ring and the tert-butyl carbamate group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for further biological testing.

The biological activity of this compound has been explored in several recent studies. For instance, it has shown potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, preliminary tests suggest that it may have anti-tumor properties by targeting specific signaling pathways in cancer cells. These findings underscore the importance of further research into this compound's pharmacological profile.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure of tert-butyl N.... These analyses provide critical insights into the molecule's conformational flexibility and electronic environment, which are essential for understanding its interactions with biological systems.

In conclusion, tert-butyl N... represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and promising biological activities make it a valuable tool for researchers in drug discovery and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a key role in advancing medical science.